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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of ortho-
cresol (o-cresol) in coal tar, a byproduct of coal carbonization. It details the methodologies for

its extraction and quantification, and touches upon its biological significance, offering valuable

information for professionals in chemical research and drug development.

Natural Occurrence of o-Cresol in Coal Tar
Coal tar is a highly complex mixture of thousands of chemical compounds, primarily aromatic

hydrocarbons.[1][2] The composition of coal tar is variable and depends on the type of coal and

the carbonization process used.[2] o-Cresol is a phenolic compound found within the "middle

oil" or "carbolic oil" fraction of distilled coal tar.[2][3] This fraction is particularly rich in phenols

and cresols, collectively known as tar acids.[4]

The concentration of o-cresol in coal tar can vary, but it is a significant component of the

phenolic fraction. Low-temperature coal tar is noted to be particularly rich in phenolic

compounds, with concentrations ranging from 20% to 30%.[3]

Quantitative Data on o-Cresol in Coal Tar
The following tables summarize the quantitative data on the composition of coal tar and the

concentration of o-cresol found in various studies.

Table 1: General Composition of Coal Tar by Fraction
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Fraction
Percentage of Coal
Tar

Key Components Source

Light Oils 0% - 2%
Benzene, Toluene,

Xylene
[2]

Middle Oils (Carbolic

Oil)
16% - 18%

Phenols, Cresols,

Naphthalene
[2]

Heavy Oils 8% - 10%
Naphthalene and

derivatives
[2]

Anthracene Oils 16% - 20%

Anthracene,

Phenanthrene,

Carbazole

[2]

Pitch ~50%
Polycyclic aromatic

hydrocarbons
[2]

Table 2: Reported Concentrations of o-Cresol and Other Phenolic Compounds in Coal Tar
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Compound Concentration
Source of Coal
Tar/Fraction

Source

o-Cresol 3.50% Artificial Coal Tar [5]

m,p-Cresols 3.6% Coal Tar [3]

p-Cresol 8% Artificial Coal Tar [5]

Phenol 6% Artificial Coal Tar [5]

Total Phenolic

Compounds
~3%

Coke oven tar (in

fractions distilling up

to 300°C)

[2]

Total Phenolic

Compounds
33.25% PT KPC Coal Tar [6]

Total Phenolic

Compounds
17.58%

Arutmin-Kalimantan

Coal Tar
[6]

o-Cresol 35.73 ± 0.25 mg/kg Brazilian Coal Tar [6]

m-Cresol 66.63 ± 0.93 mg/kg Brazilian Coal Tar [6]

p-Cresol 73.35 ± 1.17 mg/kg Brazilian Coal Tar [6]

Experimental Protocols for Extraction and
Quantification
The extraction of o-cresol from the complex mixture of coal tar involves several stages,

primarily fractional distillation followed by further purification steps such as solvent extraction.

Quantification is typically performed using chromatographic techniques.

Fractional Distillation of Coal Tar
Fractional distillation is the primary industrial method for the initial separation of coal tar into its

main fractions based on differences in boiling points.[3][7]

Methodology:
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Dehydration: Raw coal tar is initially heated to remove water.[3]

Primary Distillation: The dehydrated tar is fed into a distillation column. The temperature is

gradually increased to separate the different fractions.[7]

Light Oil Fraction: Collected at a boiling point range of 80°C to 140°C.[7]

Carbolic Oil (Middle Oil) Fraction: This fraction, rich in cresols, is collected at an

approximate temperature range of 150°C to 210°C.[2][3]

Naphthalene Fraction: Subsequently collected at a higher temperature.

Creosote Oil and Anthracene Oil Fractions: Collected at still higher temperatures.[2]

Pitch: The non-volatile residue remaining at the bottom of the column.[7]

Further Fractionation of Carbolic Oil: The collected carbolic oil is subjected to further

fractional distillation to separate phenol (boiling point ~182°C) and to concentrate the cresol

isomers (boiling points: o-cresol ~191°C, m-cresol ~202°C, p-cresol ~202°C).[3] Due to the

close boiling points of m- and p-cresol, they are often collected as a mixture.[3]
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Fractional Distillation of Coal Tar for Cresol Isolation.

Solvent Extraction of Cresols
Solvent extraction is a method used to selectively separate phenolic compounds, including o-
cresol, from coal tar fractions.[5][8] This technique relies on the differential solubility of the

components in two immiscible liquid phases.
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Preparation of Artificial Coal Tar (for experimental studies): A model coal tar can be prepared

by dissolving known quantities of phenol, o-cresol, and p-cresol in a diluent like kerosene.[5]

Solvent Selection: Aqueous solutions of solvents like methanol or acetone are effective for

extracting cresols.[5][8] Pure methanol and acetone are often completely miscible with coal

tar and require the addition of water to form two phases.[5]

Extraction Process:

The coal tar or its phenolic fraction is brought into contact with the aqueous solvent in a

separation vessel (e.g., a separatory funnel or a mixer-settler).

The mixture is agitated to facilitate the transfer of phenolic compounds from the organic

phase (coal tar) to the aqueous solvent phase.

Optimal extraction conditions are crucial. For instance, one study found that an aqueous

solution of methanol at a solvent-to-feed mass ratio of 1, an extraction temperature of

306K (33°C), and mixing at 35 rpm were most efficient.[5][8]

Phase Separation: After mixing, the mixture is allowed to settle, leading to the separation of

the organic raffinate phase and the aqueous extract phase containing the cresols.

Recovery of Cresols: The cresols can be recovered from the aqueous extract by methods

such as distillation.
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Solvent Extraction Workflow for Cresol Purification.

Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for the identification and quantification of o-cresol
and other phenolic compounds in coal tar extracts.[5][6]
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Sample Preparation: The extract containing cresols is prepared for injection. This may

involve dilution with a suitable solvent and the addition of an internal standard for accurate

quantification.[6]

Gas Chromatography (GC):

The sample is injected into the GC, where it is vaporized.

The vaporized sample is carried by an inert gas through a capillary column.

The separation of components is based on their differential partitioning between the

stationary phase of the column and the mobile gas phase.

Mass Spectrometry (MS):

As the separated components elute from the GC column, they enter the mass

spectrometer.

The molecules are ionized and fragmented.

The mass-to-charge ratio of the resulting ions is measured, providing a unique "fingerprint"

for each compound, allowing for its identification and quantification.

Data Analysis: The concentration of o-cresol is determined by comparing its peak area to

that of a calibration curve generated from known standards.[6]

Biological Significance and Relevance to Drug
Development
For professionals in drug development, understanding the biological properties of compounds

like o-cresol is crucial. Cresols are known to have bactericidal and fungicidal properties.[3]

However, they also exhibit toxicity.

Metabolism: o-Cresol is metabolized in the body, primarily through conjugation and

oxidation.[9] It is a minor urinary metabolite of toluene.[9]
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Toxicity: Cresols can denature and precipitate cellular proteins, which can lead to rapid

poisoning.[9] Studies have shown that cresols can inhibit mitochondrial respiration in liver

cells, suggesting that mitochondria may be a target for their hepatotoxic effects.[10] The

toxicity of cresols has been studied, and they can cause irritation and corrosion at high

concentrations.[11]

Signaling Pathways: While specific signaling pathways for o-cresol are not extensively

detailed in the context of drug development, p-cresol has been shown to be involved in

various biological activities, including acting as a signaling molecule and being implicated in

the pathophysiology of conditions like chronic kidney disease.[12][13] The bioactivation of p-

cresol by cytochrome P450 enzymes in the liver has been studied, leading to the formation

of reactive metabolites.[14] Understanding these pathways for cresol isomers is an area of

ongoing research.

The presence of o-cresol and other phenolic compounds in coal tar-based therapeutic

products is also a consideration for their safety and mechanism of action.

This guide provides a foundational understanding of the natural occurrence of o-cresol in coal

tar and the scientific principles behind its isolation and analysis. This knowledge is essential for

researchers and professionals who utilize coal tar as a source of valuable chemical

intermediates for various applications, including the synthesis of pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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